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Compound of Interest

Compound Name:
2,4,5-trimethyl-1-phenyl-1H-

pyrrole-3-carbaldehyde

CAS No.: 100710-49-4

Cat. No.: B2596274

Get Quote

Introduction & Mechanistic Rationale
The Vilsmeier-Haack (VH) formylation is a cornerstone reaction in heterocyclic chemistry,

widely utilized in drug development to introduce formyl groups (–CHO) onto electron-rich

aromatic rings[1]. For pyrroles, the reaction is exceptionally efficient due to the high electron

density of the heterocycle[2]. In N-substituted pyrroles, the absence of the acidic N–H proton

prevents unwanted N-formylation, directing the electrophilic attack exclusively to the carbon

backbone[2].

The transformation is driven by the generation of a highly electrophilic chloromethyleneiminium

ion (the Vilsmeier reagent), which is typically formed in situ from an amide precursor like N,N-

dimethylformamide (DMF) and phosphorus oxychloride (POCl₃)[3]. The resulting electrophilic

aromatic substitution yields an aryl iminium intermediate, which upon basic hydrolysis collapses

into the desired pyrrole carboxaldehyde[4].
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Causality in Experimental Design: Regioselectivity
& Steric Control
A critical challenge in the formylation of N-substituted pyrroles is controlling regioselectivity

between the C-2 (

) and C-3 (

) positions.

Electronic Control (C-2 Preference): By default, formylation preferentially occurs at the C-2

position. This is due to the

-effect, where the adjacent nitrogen atom optimally stabilizes the positive charge of the
Wheland intermediate during electrophilic attack[5].

Steric Control (C-3 Preference): Regioselectivity can be rationally inverted to favor the C-3

position by manipulating steric hindrance. Bulky N-substituents (e.g., 2,6-dimethylphenyl) tilt

out of the pyrrole plane, physically shielding the

-carbons. Coupling a bulky substrate with a sterically crowded formamide (e.g., N,N-
diisopropylformamide) creates severe steric clash at C-2, forcing the Vilsmeier reagent to
attack the less hindered C-3 position[6].

Table 1: Influence of Steric Bulk on Regioselectivity (C-2
vs. C-3)
The following data demonstrates how increasing the steric bulk of both the pyrrole N-

substituent and the formylating agent shifts the product distribution from the

-isomer to the

-isomer[6].
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Pyrrole Substrate
Formamide
Reagent

C-2 (

) : C-3 (

) Ratio

Total Yield (%)

N-Methylpyrrole

N,N-

Dimethylformamide

(DMF)

94 : 6 97

N-Phenylpyrrole

N,N-

Dimethylformamide

(DMF)

95.5 : 4.5 95

N-Methylpyrrole
N,N-

Diisopropylformamide
62 : 38 70

N-(2,6-

Dimethylphenyl)pyrrol

e

N,N-

Dimethylformamide

(DMF)

89 : 11 85

N-(2,6-

Dimethylphenyl)pyrrol

e

N,N-

Diisopropylformamide
2.5 : 97.5 85

Reaction Mechanism & Workflow Visualization
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Caption: Mechanism of the Vilsmeier-Haack formylation highlighting the iminium intermediate.
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Caption: Workflow of the Vilsmeier-Haack Formylation of N-Substituted Pyrroles.

Self-Validating Experimental Protocol
The following protocol provides a reliable, self-validating methodology for the formylation of N-

substituted pyrroles.
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Step 1: Preparation of the Vilsmeier Reagent
In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a

nitrogen inlet, add anhydrous formamide (e.g., DMF, 3.0–5.0 equivalents)[1].

Cool the flask to 0 °C using an ice-water bath.

Add phosphorus oxychloride (POCl₃, 1.1–1.5 equivalents) dropwise over 15–30 minutes[1].

Causality & Validation: The reaction between the amide and POCl₃ is highly exothermic.

Maintaining the temperature between 0–10 °C prevents the thermal degradation of the

sensitive chloromethyleneiminium ion[7]. Validation: A successful formation is visually

indicated by the appearance of a colorless to faintly yellow viscous liquid or white solid[5].

Step 2: Electrophilic Aromatic Substitution
Dissolve the N-substituted pyrrole (1.0 equivalent) in a minimal amount of anhydrous solvent

(e.g., CH₂Cl₂ or additional formamide).

Add the pyrrole solution dropwise to the freshly prepared Vilsmeier reagent, maintaining the

temperature at or below 5 °C[7].

Causality: Pyrroles are electron-rich and prone to acid-catalyzed polymerization. Low-

temperature addition mitigates these side reactions.

Allow the mixture to warm to room temperature, then heat to 40–80 °C for 1–6 hours

depending on the steric bulk of the substrate[1].

Validation: Upon pyrrole addition and heating, the reaction mixture will transition to a deep

yellow-green or orange-red color. This distinct color change is a reliable empirical indicator

that the electrophilic substitution is actively proceeding to form the aryl iminium

intermediate[5]. Monitor completion via TLC.

Step 3: Quenching and Basic Hydrolysis
Cool the reaction mixture back to room temperature and pour it slowly into an ice-cold

aqueous base solution (e.g., 50% aqueous sodium acetate or 50% aq. NaOH)[6].
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Stir vigorously for 2–4 hours.

Causality: The intermediate exists as a stable aryl iminium salt. The basic environment

neutralizes acidic byproducts (phosphates/HCl) and facilitates the nucleophilic attack of

water on the iminium carbon, collapsing the intermediate to liberate the final aldehyde

product and a secondary amine byproduct[1].

Step 4: Extraction and Purification
Extract the aqueous mixture with dichloromethane (CH₂Cl₂) or ethyl acetate (EtOAc)[1].

Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate

under reduced pressure.

Purify the crude product via silica gel column chromatography or fractional distillation.

Validation: If a mixture of C-2 and C-3 isomers is formed, they can be empirically validated

and separated based on boiling points.

-formylpyrroles possess substantially lower boiling points (typically 20–50 °C lower) than
their

-isomers, rendering fractional distillation a highly efficient purification method[6].

Troubleshooting & Quality Control
Low Yield / Unreacted Starting Material: Often stems from incomplete formation or thermal

degradation of the Vilsmeier reagent. Ensure all reagents are strictly anhydrous and that the

internal temperature does not exceed 10 °C during POCl₃ addition[7].

Diformylation or Polymerization: Using a large excess of the Vilsmeier reagent or applying

excessive heat can lead to diformylated products or polymerization of the electron-rich

pyrrole ring. Adhere strictly to the 1.1–1.5 equivalent ratio of POCl₃ and optimize the heating

phase[7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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